![molecular formula C22H16N2O3S B2950220 4-benzoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide CAS No. 313274-83-8](/img/structure/B2950220.png)
4-benzoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
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Overview
Description
4-benzoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide is a compound that belongs to the class of benzothiazole derivatives . Benzothiazole (BT) is a privileged bicyclic heterocyclic moiety present in a wide variety of synthetic and natural products . BT derivatives are manufactured worldwide for a wide variety of applications .
Synthesis Analysis
The synthesis of this compound involves the use of hydroxybenzotriazole (HOBT) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl) under relatively milder reaction conditions using dimethyl formamide as solvent . The synthesized compounds were characterized by FTIR, 1H-NMR, 13C-NMR, and HRMS spectral data .Molecular Structure Analysis
The molecular structure of this compound can be determined using various spectroscopic techniques such as FTIR, 1H-NMR, 13C-NMR, and HRMS .Mechanism of Action
Target of Action
Benzothiazole and benzoxazole compounds, which are part of the structure of this compound, have been associated with a variety of therapeutic applications . They have shown various biological properties in the form of antioxidant, anticancer, anti-inflammatory, analgesic, and acetylcholinesterase inhibitory agents .
Mode of Action
Benzothiazole and benzoxazole compounds have been found to interact with their targets leading to a variety of biological effects .
Biochemical Pathways
Benzothiazole and benzoxazole compounds have been found to influence a variety of biochemical pathways, leading to their diverse biological activities .
Result of Action
Benzothiazole and benzoxazole compounds have been found to exhibit a range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Advantages and Limitations for Lab Experiments
One of the significant advantages of 4-benzoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide is its fluorescent properties, which make it an ideal candidate for imaging biological systems. The compound is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of this compound is its low solubility in aqueous solutions, which may limit its applications in certain biological systems.
Future Directions
There are several future directions for the research of 4-benzoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide. One potential direction is the development of more efficient synthesis methods that can yield higher yields of the compound. Additionally, further research can be conducted to explore the potential applications of this compound in other scientific research fields such as drug discovery and cancer research. Furthermore, the development of more sensitive imaging techniques can help to improve the detection limits of this compound in biological systems.
In conclusion, this compound is a promising compound for scientific research due to its fluorescent properties and potential applications in various fields. Its low toxicity and good photostability make it an ideal candidate for imaging biological systems. Further research can help to explore the full potential of this compound and its applications in various scientific research fields.
Synthesis Methods
The synthesis of 4-benzoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide involves a multi-step process. The initial step involves the reaction of 4-methoxy-1,3-benzothiazole-2-amine with benzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 4-aminobenzamide in the presence of a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) to yield the final product.
Scientific Research Applications
4-benzoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide has been extensively studied for its potential applications in various scientific research fields. One of the significant applications of this compound is in the development of fluorescent probes for imaging biological systems. The compound has been reported to exhibit fluorescence properties that can be used for the detection of various biological molecules such as proteins and nucleic acids.
properties
IUPAC Name |
4-benzoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16N2O3S/c1-27-17-8-5-9-18-19(17)23-22(28-18)24-21(26)16-12-10-15(11-13-16)20(25)14-6-3-2-4-7-14/h2-13H,1H3,(H,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBGWZYORHVGCGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC=C(C=C3)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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